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Compound of Interest

2-Chloro-4-methylpyrimidin-5-
Compound Name:
amine

Cat. No. B112236

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-Amino-2-chloro-4-
methylpyrimidine, its common synonyms, and key isomers. Due to the critical importance of
precise nomenclature in chemical synthesis and drug development, this guide will clarify the
distinctions between these closely related compounds and present available data on their
properties, synthesis, and applications.

Deciphering the Nomenclature: Isomers and
Synonyms

The name "5-Amino-2-chloro-4-methylpyrimidine” most directly corresponds to the IUPAC
name 2-chloro-4-methylpyrimidin-5-amine. However, the landscape of commercially
available and referenced aminopyrimidines includes several structural isomers where the
positions of the amino, chloro, and methyl groups on the pyrimidine ring differ. Understanding
these distinctions is paramount to successful research and development.

The primary isomers and their common synonyms are outlined below:
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IUPAC Name

Common Synonyms

CAS Number

2-chloro-4-methylpyrimidin-5-

amine

5-Amino-2-chloro-4-

methylpyrimidine

20090-69-1[1]

2-chloro-5-methylpyrimidin-4-

4-Amino-2-chloro-5-

] o 14394-70-8
amine methylpyrimidine
4-chloro-5-methylpyrimidin-2- 2-Amino-4-chloro-5-

) o 20090-58-8
amine methylpyrimidine
4-chloro-6-methylpyrimidin-2- 2-Amino-4-chloro-6-

5600-21-5

amine

methylpyrimidine

Physicochemical Properties

A summary of the key physical and chemical properties for these isomers is presented in the

table below, allowing for easy comparison.

2-chloro-4- 2-chloro-5- 4-chloro-5- 4-chloro-6-
Property methylpyrimidi methylpyrimidi methylpyrimidi methylpyrimidi
n-5-amine n-4-amine n-2-amine n-2-amine
Molecular
CsHeCINs[1] CsHeCIN3 CsHeCIN3 CsHeCIN3
Formula
Molecular Weight  143.57 g/mol [1] 143.57 g/mol 143.57 g/mol 143.57 g/mol
White to off-white
Appearance crystalline Off-white crystals - Solid
powder
Melting Point - - - 183-186 °C
Sparingly soluble Insoluble in
Solubility ] paringy - -
In water water
Synthesis and Reactivity
© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylpyrimidin-5-amine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylpyrimidin-5-amine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylpyrimidin-5-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

These halogenated aminopyrimidines are valuable intermediates in organic synthesis, primarily
for the development of pharmaceuticals and agrochemicals.[2] The chloro-substituent makes
the pyrimidine ring susceptible to nucleophilic substitution, a common strategy for introducing
further functional groups.

While a specific, detailed synthesis for 2-chloro-4-methylpyrimidin-5-amine is not readily
available in the public domain, a general understanding of its synthesis can be inferred from
related compounds. A common synthetic approach involves the chlorination of a corresponding
hydroxypyrimidine or the reduction of a nitropyrimidine.

Representative Experimental Protocol: Synthesis of a
Related Isomer

The following is a detailed protocol for the synthesis of a closely related isomer, 2-Amino-4-
chloro-6-methylpyrimidine, which illustrates a common synthetic strategy in this chemical class.

Reaction: Conversion of 2-amino-4-hydroxy-6-methylpyrimidine to 2-amino-4-chloro-6-
methylpyrimidine.

Materials:

e 2-amino-4-hydroxy-6-methylpyrimidine

Phosphorus oxychloride (POCIs)

Ice water

25% Ammonia solution

50% Ethanol
Procedure:

e Combine 6 g of 2-amino-4-hydroxy-6-methylpyrimidine with 35 mL of freshly distilled
phosphorus oxychloride in a reaction flask.

o Reflux the mixture until it becomes homogeneous.
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» After the reaction is complete, remove the excess phosphorus oxychloride under vacuum.
e Cool the reaction mixture and carefully add the residue to ice water.

o Adjust the pH of the resulting suspension to 8 using a 25% ammonia solution.

« Filter the precipitate and wash it thoroughly with water.

o Recrystallize the crude product from 50% ethanol.

e Dry the purified product to a constant weight.

This procedure yields the target product, 2-amino-4-chloro-6-methylpyrimidine.

Applications in Drug Discovery and Agrochemicals

Aminochloromethylpyrimidines are key building blocks in the synthesis of more complex
molecules with biological activity. Their utility stems from the ability to selectively modify the
pyrimidine core.

» Kinase Inhibitors: These compounds are particularly valuable in the development of kinase
inhibitors for cancer therapy.[2] The pyrimidine scaffold can mimic the purine core of ATP,
allowing for competitive binding to the kinase active site. The amino and chloro groups
provide handles for synthetic elaboration to enhance potency and selectivity.

e Agrochemicals: In the agrochemical industry, these intermediates contribute to the creation
of herbicides and fungicides. The specific substitutions on the pyrimidine ring can be tailored
to enhance the bioactivity against target organisms.[2]

Visualizing Synthetic Pathways

The following diagrams illustrate logical workflows and relationships relevant to the synthesis
and application of these compounds.
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General Synthetic Approach
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'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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